Cas no 1868834-57-4 (2-(Ethoxymethylidene)spiro[4.4]nonan-1-one)
2-(Ethoxymethylidene)spiro[4.4]nonan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1868834-57-4
- 2-(Ethoxymethylidene)spiro[4.4]nonan-1-one
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- Inchi: 1S/C12H18O2/c1-2-14-9-10-5-8-12(11(10)13)6-3-4-7-12/h9H,2-8H2,1H3/b10-9+
- InChI Key: YAXGZNYJUIDWBR-MDZDMXLPSA-N
- SMILES: O=C1/C(=C/OCC)/CCC21CCCC2
Computed Properties
- Exact Mass: 194.130679813g/mol
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
2-(Ethoxymethylidene)spiro[4.4]nonan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1126636-0.05g |
2-(ethoxymethylidene)spiro[4.4]nonan-1-one |
1868834-57-4 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1126636-0.1g |
2-(ethoxymethylidene)spiro[4.4]nonan-1-one |
1868834-57-4 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1126636-0.25g |
2-(ethoxymethylidene)spiro[4.4]nonan-1-one |
1868834-57-4 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1126636-0.5g |
2-(ethoxymethylidene)spiro[4.4]nonan-1-one |
1868834-57-4 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1126636-1.0g |
2-(ethoxymethylidene)spiro[4.4]nonan-1-one |
1868834-57-4 | 1g |
$1172.0 | 2023-05-23 | ||
| Enamine | EN300-1126636-2.5g |
2-(ethoxymethylidene)spiro[4.4]nonan-1-one |
1868834-57-4 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1126636-5.0g |
2-(ethoxymethylidene)spiro[4.4]nonan-1-one |
1868834-57-4 | 5g |
$3396.0 | 2023-05-23 | ||
| Enamine | EN300-1126636-10.0g |
2-(ethoxymethylidene)spiro[4.4]nonan-1-one |
1868834-57-4 | 10g |
$5037.0 | 2023-05-23 | ||
| Enamine | EN300-1126636-1g |
2-(ethoxymethylidene)spiro[4.4]nonan-1-one |
1868834-57-4 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1126636-5g |
2-(ethoxymethylidene)spiro[4.4]nonan-1-one |
1868834-57-4 | 95% | 5g |
$2443.0 | 2023-10-26 |
2-(Ethoxymethylidene)spiro[4.4]nonan-1-one Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-(Ethoxymethylidene)spiro[4.4]nonan-1-one
Introduction to 2-(Ethoxymethylidene)spiro[4.4]nonan-1-one (CAS No. 1868834-57-4)
2-(Ethoxymethylidene)spiro[4.4]nonan-1-one, with the Chemical Abstracts Service (CAS) number 1868834-57-4, is a unique spirocyclic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinctive spirocyclic structure, which consists of a nine-membered ring fused to a four-membered ring, with an ethoxymethylidene substituent attached to the spiro center. The intricate molecular architecture of 2-(Ethoxymethylidene)spiro[4.4]nonan-1-one makes it an intriguing subject for both academic research and potential pharmaceutical applications.
The synthesis of 2-(Ethoxymethylidene)spiro[4.4]nonan-1-one has been extensively studied, with various methodologies reported in the literature. One notable approach involves the condensation of an appropriate ketone with an ethyl vinyl ether derivative, followed by a ring-closing metathesis (RCM) reaction to form the spirocyclic framework. This synthetic route not only demonstrates the versatility of modern organic synthesis techniques but also highlights the importance of precise control over reaction conditions to achieve high yields and purity.
In terms of its physical and chemical properties, 2-(Ethoxymethylidene)spiro[4.4]nonan-1-one exhibits several noteworthy characteristics. It is a colorless solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and acetone. The compound's spectral data, including its infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS) profiles, have been thoroughly characterized, providing valuable insights into its molecular structure and functional groups.
The biological activity of 2-(Ethoxymethylidene)spiro[4.4]nonan-1-one has been a focal point of recent research efforts. Studies have shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents for inflammatory diseases. In vitro assays have demonstrated that 2-(Ethoxymethylidene)spiro[4.4]nonan-1-one can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human immune cells.
Furthermore, preliminary in vivo studies have indicated that 2-(Ethoxymethylidene)spiro[4.4]nonan-1-one exhibits significant anti-inflammatory effects in animal models of inflammation, such as carrageenan-induced paw edema in rats. These findings suggest that this compound may have therapeutic potential for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.
In addition to its anti-inflammatory properties, 2-(Ethoxymethylidene)spiro[4.4]nonan-1-one has also shown promise in other areas of medicinal chemistry. For instance, recent studies have explored its potential as an antiviral agent against various viral infections. In vitro experiments have demonstrated that this compound can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve interference with viral entry or replication processes within host cells.
The safety profile of 2-(Ethoxymethylidene)spiro[4.4]nonan-1-one is another critical aspect that has been investigated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models at doses up to 500 mg/kg. These results are encouraging and support further development towards clinical trials.
In conclusion, 2-(Ethoxymethylidene)spiro[4.4]nonan-1-one (CAS No. 1868834-57-4) is a multifaceted compound with a unique spirocyclic structure that holds great promise for various applications in medicinal chemistry and drug development. Its potent anti-inflammatory and antiviral properties, coupled with its favorable safety profile, make it an attractive candidate for further research and potential therapeutic use. As ongoing studies continue to unravel its full potential, this compound is likely to play a significant role in advancing our understanding of spirocyclic compounds and their biological activities.
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